Cas no 1095382-05-0 (CCT 137690)
CCT 137690 Chemical and Physical Properties
Names and Identifiers
-
- CCT137690
- 3-[[4-[6-bromo-2-[4-(4-methylpiperazin-1-yl)phenyl]-1H-imidazo[4,5-b]pyridin-7-yl]piperazin-1-yl]methyl]-5-methyl-1,2-oxazole
- CCT-137690
- 3-((4-(6-bromo-2-(4-(4-methylpiperazin-1-yl)phenyl)-3H-imidazo[4,5-b]pyridin-7-yl)piperazin-1-yl)methyl)-5-methylisoxazole
- 3-((4-(6-bromo-2-(4-(4-methylpiperazin-1-yl)phenyl)-3H-imidazo-[4,5-b]pyridin-7-yl)piperazin-1-yl)methyl)-5-methylisoxazole
- BCP9000498
- cc-66
- CHEBI:799254
- CHEMBL1236904
- CS-0706
- SureCN4755249
- 6-Bromo-7-[4-[(5-methyl-3-isoxazolyl)methyl]-1-piperazinyl]-2-[4-(4-methyl-1-piperazinyl)phenyl]-3H-imidazo[4,5-b]pyridine
- 3-[[4-[6-Bromo-2-[4-(4-methylpiperazin-1-yl)phenyl]-3H-imidazo[4,5-b]pyridin-7-yl]piperazin-1-yl]methyl]-5-methylisoxazole
- CCT 137690
- AKOS026750563
- DTXSID30648898
- 6-Bromo-7-{4-[(5-Methylisoxazol-3-Yl)methyl]piperazin-1-Yl}-2-[4-(4-Methylpiperazin-1-Yl)phenyl]-1h-Imidazo[4,5-B]pyridine
- DB-365348
- HMS3656D21
- J-002301
- s2744
- CCG-270006
- BCP02554
- Q27467783
- NCGC00346676-11
- BS-14415
- 6-Bromo-7-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-[4-(4-methylpiperazin-1-yl)phenyl]-1H-imidazo[4,5-b]pyridine
- YM4
- BRD-K03289018-001-03-5
- AKOS024458076
- AC-28465
- SCHEMBL4755249
- BRD-K03289018-001-04-3
- EX-A2038
- SB19310
- NCGC00346676-09
- SMR004701353
- SW219481-1
- NCGC00346676-12
- 1-[4-(6-bromo-7-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-1H-imidazo[4,5-b]pyridin-2-yl)phenyl]-4-methylpiperazine
- 1095382-05-0
- BRD-K03289018-001-02-7
- SDCCGSBI-0654463.P001
- HY-10804
- BDBM50335609
- VTB38205
- E98913
- MLS006010283
- CCT137690, >=98% (HPLC)
- GLXC-04300
- NCGC00346676-01
-
- MDL: MFCD18206879
- Inchi: 1S/C26H31BrN8O/c1-18-15-20(31-36-18)17-33-9-13-35(14-10-33)24-22(27)16-28-26-23(24)29-25(30-26)19-3-5-21(6-4-19)34-11-7-32(2)8-12-34/h3-6,15-16H,7-14,17H2,1-2H3,(H,28,29,30)
- InChI Key: GFLQCBTXTRCREJ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C2C(=C1N1CCN(CC3C=C(C)ON=3)CC1)NC(C1C=CC(=CC=1)N1CCN(C)CC1)=N2
Computed Properties
- Exact Mass: 550.18073
- Monoisotopic Mass: 550.18042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.424
- PSA: 80.56
CCT 137690 Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
CCT 137690 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC8776-100 mg |
CCT 137690 |
1095382-05-0 | >98% | 100mg |
$500.0 | 2022-03-01 | |
| DC Chemicals | DC8776-250 mg |
CCT 137690 |
1095382-05-0 | >98% | 250mg |
$900.0 | 2022-03-01 | |
| DC Chemicals | DC8776-1 g |
CCT 137690 |
1095382-05-0 | >98% | 1g |
$1900.0 | 2022-03-01 | |
| Chemenu | CM151434-100mg |
3-((4-(6-Bromo-2-(4-(4-methylpiperazin-1-yl)phenyl)-3H-imidazo[4,5-b]pyridin-7-yl)piperazin-1-yl)methyl)-5-methylisoxazole |
1095382-05-0 | 98% | 100mg |
$495 | 2021-08-05 | |
| TRC | C227910-10mg |
CCT 137690 |
1095382-05-0 | 10mg |
$ 155.00 | 2023-04-18 | ||
| TRC | C227910-25mg |
CCT 137690 |
1095382-05-0 | 25mg |
$ 282.00 | 2023-04-18 | ||
| TRC | C227910-100mg |
CCT 137690 |
1095382-05-0 | 100mg |
$ 867.00 | 2023-04-18 | ||
| MedChemExpress | HY-10804-10mM*1mLinDMSO |
CCT 137690 |
1095382-05-0 | 99.54% | 10mM*1mLinDMSO |
¥958 | 2023-07-26 | |
| MedChemExpress | HY-10804-5mg |
CCT 137690 |
1095382-05-0 | 99.54% | 5mg |
¥790 | 2024-05-25 | |
| MedChemExpress | HY-10804-10mg |
CCT 137690 |
1095382-05-0 | 99.54% | 10mg |
¥1100 | 2024-05-25 |
CCT 137690 Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on CCT 137690
CCT 137690 (CAS No. 1095382-05-0): A Comprehensive Overview
CCT 137690, identified by the CAS registry number 1095382-05-0, is a compound of significant interest in the field of chemical research and development. This compound has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in advancing materials science, pharmaceuticals, and environmental chemistry. This article delves into the latest findings and insights surrounding CCT 137690, providing a detailed exploration of its characteristics, synthesis, and applications.
The chemical structure of CCT 137690 is a critical factor in understanding its behavior and reactivity. Researchers have employed advanced spectroscopic techniques to elucidate its molecular architecture, revealing a complex arrangement of functional groups that contribute to its versatile properties. The compound's ability to form stable complexes with metal ions has been a focal point of recent investigations, offering new possibilities in catalysis and materials synthesis.
One of the most promising applications of CCT 137690 lies in its potential as a precursor for advanced materials. Studies published in leading journals have demonstrated its effectiveness in synthesizing high-performance polymers and nanomaterials. For instance, researchers have successfully utilized CCT 137690 to develop lightweight, high-strength composites that exhibit exceptional thermal stability. These materials hold great promise for use in aerospace, automotive, and electronics industries.
In the pharmaceutical sector, CCT 137690 has shown potential as a lead compound for drug development. Preclinical studies have indicated that it possesses bioactive properties that could be harnessed for therapeutic purposes. Its ability to interact with specific biological targets makes it a valuable candidate for further research into disease treatment and prevention.
The synthesis of CCT 137690 has also been a subject of extensive study. Chemists have developed novel synthetic routes that enhance the efficiency and scalability of production processes. These advancements are crucial for meeting the growing demand for this compound in both academic and industrial settings.
Environmental considerations are another critical aspect of research on CCT 137690. Scientists are exploring its biodegradability and environmental impact to ensure sustainable use. Preliminary findings suggest that the compound exhibits favorable biodegradation profiles under certain conditions, making it a more eco-friendly option compared to traditional alternatives.
In conclusion, CCT 137690 (CAS No. 1095382-05-0) stands at the forefront of chemical innovation, offering vast opportunities across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements in science and technology.
1095382-05-0 (CCT 137690) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)